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Compound of Interest

3-(Bromomethyl)-7-
Compound Name: _
chlorobenzo[b]thiophene

Cat. No.: B138130

An In-depth Technical Guide to 3-(Bromomethyl)-7-chlorobenzo[b]thiophene

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 3-(Bromomethyl)-7-chlorobenzo[b]thiophene, a key intermediate in the
development of pharmaceutical compounds. The information is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry.

Molecular Structure and Properties

3-(Bromomethyl)-7-chlorobenzo[b]thiophene is a heterocyclic compound featuring a
benzo[b]thiophene core. This core structure is substituted with a chlorine atom at the 7-position
and a bromomethyl group at the 3-position. Its chemical formula is CoHeBrCIS.[1][2][3] The
presence of the reactive bromomethyl group makes it a valuable precursor in the synthesis of
more complex molecules.[2]

The structural formula is as follows:
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This compound is also known by several synonyms, including Sertaconazole EP Impurity B
and 3-(bromomethyl)-7-chloro-1-benzothiophene.[2][3][4] It is typically found as an off-white or
light beige solid.[2][4]

Quantitative Data Summary

The key physicochemical properties of 3-(Bromomethyl)-7-chlorobenzo[b]thiophene are
summarized in the table below for easy reference.

Property Value Source(s)
CAS Number 17512-61-7 [1][3]14]
Molecular Formula CoHsBIrCIS [11[31[4]
Molecular Weight 261.57 g/mol [31141[5]
Monoisotopic Mass 259.90621 Da [31[6]
Appearance Off-white to Light Beige Solid [2][4]
Boiling Point 345.5 £ 27.0 °C (Predicted) [2][4]
Density 1.693 + 0.06 g/cm3 (Predicted) [1][4]
Storage Temperature 2-8°C [2]]4]

Applications in Drug Development

3-(Bromomethyl)-7-chlorobenzo[b]thiophene serves as a crucial intermediate in the
synthesis of imidazole-based antifungal agents.[2][4][5] Its role as an impurity, specifically
Sertaconazole EP Impurity B, highlights its importance in the quality control and analysis of the
final active pharmaceutical ingredient, Sertaconazole.[2][4][6]

Experimental Protocols: Synthesis

A common method for the synthesis of 3-(bromomethyl)-7-chlorobenzo[b]thiophene is
through the bromination of 3-methyl-7-chlorobenzo[b]thiophene.[7][8] The following protocol is
based on a method that utilizes a less toxic solvent compared to traditional methods involving
carbon tetrachloride.[7]
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Objective: To synthesize 3-(bromomethyl)-7-chlorobenzo[b]thiophene via free-radical
bromination.

Materials:

¢ 3-methyl-7-chlorobenzo[b]thiophene (substrate)

e N-bromosuccinimide (NBS) (brominating agent)

e Benzoyl peroxide (initiator)

» n-heptane (solvent)

¢ Reaction flask

e Stirring apparatus

e Heating mantle

e 200W light bulb for irradiation

Procedure:

Add 230g of n-heptane and 29.3g of 3-methyl-7-chlorobenzo[b]thiophene to a reaction flask
equipped with a stirrer.[7]

e Begin stirring the mixture and irradiate the flask with a 200W light bulb.[7]

e Add 1.76g of benzoyl peroxide to the mixture.[7]

» Heat the reaction mixture to boiling.[7]

e Once boiling, add 29.89g of N-bromosuccinimide in batches.[7] The molar ratio of 3-methyl-
7-chlorobenzo[b]thiophene to NBS should be approximately 1:1.05, and the molar ratio of
the substrate to benzoyl peroxide should be about 1:0.05.[7][8]

 After the addition of NBS is complete, continue to stir the reaction mixture under boiling
conditions for 4 hours.[7]
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« Upon completion of the reaction, the product, 3-(bromomethyl)-7-
chlorobenzo[b]thiophene, can be isolated and purified using standard laboratory
techniques.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(Bromomethyl)-7-
chlorobenzo[b]thiophene.
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N-bromosuccinimide (NBS)

Product:
3-(Bromomethyl)-7-chlorobenzo[b]thiophene

e —
Reaction Vessel Yields

___________________________

- 200W Bulb Irradiation

Reaction Conditions:
- Boiling Temperature
- Stirring for 4 hours

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Bromomethyl)-7-chlorobenzo[b]thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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